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Compound of Interest

Compound Name:
3-(Thien-2-yl)-L-alanine, N-BOC

protected

Cat. No.: B558398 Get Quote

CAS Number: 56675-37-7

This guide provides an in-depth overview of N-BOC-3-(2-thienyl)-L-alanine, a crucial building

block for researchers, scientists, and professionals in drug development. It details the

compound's properties, synthesis, and applications, with a focus on its role in peptide and

peptidomimetic design.

Compound Data and Properties
N-BOC-3-(2-thienyl)-L-alanine is a protected amino acid derivative essential in peptide

synthesis. The tert-butyloxycarbonyl (BOC) protecting group on the alpha-amino group

prevents unwanted side reactions during peptide coupling. The presence of the thienyl group, a

bioisostere of the phenyl group in phenylalanine, allows for the modification of peptide

properties such as binding affinity and metabolic stability.
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Property Value Reference

CAS Number 56675-37-7 [1]

Molecular Formula C12H17NO4S [1]

Molecular Weight 271.33 g/mol [1]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 71-76 °C [1]

Optical Activity
[α]20/D = -14 ± 1º (c=1 in

MeOH) for the (S)-isomer
[2]

Synthesis and Experimental Protocols
The synthesis of N-BOC-3-(2-thienyl)-L-alanine is typically achieved through the reaction of 3-

(2-thienyl)-L-alanine with di-tert-butyl dicarbonate (Boc anhydride) under basic conditions. This

procedure ensures the selective protection of the amino group.

General Experimental Protocol for N-BOC Protection:
A general method for the N-Boc protection of an amino acid involves dissolving the amino acid

in a suitable solvent system, such as a mixture of dioxane and water. An inorganic base, like

sodium hydroxide, is added to deprotonate the amino group, facilitating its nucleophilic attack

on the Boc anhydride. The reaction mixture is stirred at room temperature until completion,

which can be monitored by thin-layer chromatography (TLC).

Workflow for N-BOC Protection:
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Caption: General workflow for the synthesis of N-BOC protected amino acids.

Analytical Characterization
The purity and identity of N-BOC-3-(2-thienyl)-L-alanine are confirmed using various analytical

techniques.
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Analytical Technique Expected Observations

¹H NMR

Signals corresponding to the Boc group (a

singlet around 1.4 ppm), the protons of the

alanine backbone, and the protons of the thienyl

ring.

¹³C NMR

Resonances for the carbonyl carbons of the Boc

and carboxylic acid groups, the carbons of the

Boc and alanine backbone, and the carbons of

the thienyl ring.

HPLC

A single major peak indicating high purity, with

retention time dependent on the specific column

and mobile phase used.

Mass Spectrometry
A molecular ion peak corresponding to the

calculated molecular weight of the compound.

Applications in Drug Development
N-BOC-3-(2-thienyl)-L-alanine is a valuable building block in the synthesis of peptides and

peptidomimetics. The incorporation of the 3-(2-thienyl)-L-alanine residue can significantly

influence the pharmacological properties of a peptide.

Role as a Phenylalanine Bioisostere:
The thienyl ring is a well-established bioisostere of the phenyl ring. Replacing phenylalanine

with 3-(2-thienyl)-L-alanine in a peptide sequence can lead to:

Altered Binding Affinity: The electronic and steric differences between the thienyl and phenyl

rings can modulate the interaction of the peptide with its biological target.

Modified Pharmacokinetic Properties: The thiophene moiety can influence the metabolic

stability and membrane permeability of the peptide, potentially improving its bioavailability.

Novel Intellectual Property: The creation of novel peptide analogues with this unnatural

amino acid can lead to new patents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship in Bioisosteric Replacement:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-BOC-3-(2-thienyl)-L-alanine: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558398#cas-number-for-n-boc-3-2-thienyl-l-alanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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